Cas no 344282-09-3 (5-Phenyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine)

• Product Name: 5-Phenyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine
• CAS No: 344282-09-3
• MF: C₁₃H₁₂N₂S
• MW: 228.312781333923
• CID: 6628839
• PubChem ID: 5162256
• Update Time: 2024-01-04

5-Phenyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• ALLYL 5-PHENYL-2-PYRIMIDINYL SULFIDE
• 2-(ALLYLSULFANYL)-5-PHENYLPYRIMIDINE
• 5-phenyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine
• Pyrimidine, 5-phenyl-2-(2-propen-1-ylthio)-
• SMR000334014
• 5-phenyl-2-prop-2-enylsulfanyl-pyrimidine
• Bionet2_000769
• MLS000691974
• 2-(allylthio)-5-phenyl-pyrimidine
• 7J-615S
• HMS1366C21
• 5-phenyl-2-(prop-2-enylthio)pyrimidine
• SCHEMBL9592410
• 5-phenyl-2-prop-2-enylsulfanylpyrimidine
• BDBM93838
• HMS2656O24
• CHEMBL1543194
• cid_5162256
• 344282-09-3
• AKOS005098183
• 5-Phenyl-2-(prop-2-en-1-ylsulfanyl)pyrimidine

• Inchi： 1S/C13H12N2S/c1-2-8-16-13-14-9-12(10-15-13)11-6-4-3-5-7-11/h2-7,9-10H,1,8H2
• InChI Key： KBKQOCUSMSJMJG-UHFFFAOYSA-N
• SMILES： C1(SCC=C)=NC=C(C2=CC=CC=C2)C=N1

Computed Properties

• Exact Mass: 228.07211956g/mol
• Monoisotopic Mass: 228.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.1Ų